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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of

the solubility of chemical compounds is paramount. This guide provides a detailed comparison

of the aqueous solubility of two closely related inorganic compounds, potassium chromate
(K₂CrO₄) and potassium dichromate (K₂Cr₂O₇), supported by experimental data and protocols.

Potassium chromate, a yellow crystalline solid, and potassium dichromate, an orange-red

crystalline solid, are both widely utilized in various industrial and laboratory settings. While

structurally similar, their solubility in water exhibits notable differences, a critical factor in their

respective applications. Generally, potassium chromate is significantly more soluble in water

than potassium dichromate, especially at lower temperatures.

Quantitative Solubility Data
The following table summarizes the aqueous solubility of potassium chromate and potassium

dichromate at various temperatures. The data, compiled from various scientific sources, is

presented in grams of solute per 100 milliliters of water ( g/100 mL).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b148093?utm_src=pdf-interest
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/product/b148093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C)
Potassium Chromate
(K₂CrO₄) Solubility ( g/100
mL)

Potassium Dichromate
(K₂Cr₂O₇) Solubility ( g/100
mL)

0 56.3[1] 4.9[2][3]

10 60.0[1] -

20 62.9[4], 63.7[1] 12[2], 13[5]

25 65.0[4] -

40 67.8[1] -

60 70.1[1] -

100 79.2[1][4][6][7] 102[2][3]

The Chromate-Dichromate Equilibrium
The difference in solubility and the characteristic colors of their aqueous solutions are

intrinsically linked to the chemical equilibrium that exists between the chromate (CrO₄²⁻) and

dichromate (Cr₂O₇²⁻) ions. This equilibrium is highly dependent on the pH of the solution.

In acidic conditions, the yellow chromate ions combine to form the orange-red dichromate ions.

Conversely, in alkaline (basic) conditions, the equilibrium shifts back towards the formation of

chromate ions.[8][9][10][11] The governing chemical equation for this equilibrium is:

2CrO₄²⁻(aq) + 2H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)[8][9]

This equilibrium dynamic can influence the perceived solubility, as the speciation of the

chromium ions in solution changes with pH.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://www.webqc.org/compound-k2cr2o7-k2cr2o7.html
http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Chromate
http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://en.wikipedia.org/wiki/Potassium_dichromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Chromate
http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
http://www.sciencemadness.org/smwiki/index.php/Potassium_chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Chromate
https://byjus.com/chemistry/k2cro4/
https://www.extramarks.com/studymaterials/formulas/potassium-chromate-formula/
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://www.webqc.org/compound-k2cr2o7-k2cr2o7.html
https://digipac.ca/chemical/equilibrium/dichromate/dichromate.htm
https://scilearn.sydney.edu.au/fychemistry/demonstrations/files/9.2.pdf
https://chem.washington.edu/lecture-demos/chromate-dichromate-equilibrium
https://edu.rsc.org/experiments/a-chromate-dichromate-equilibrium/1710.article
https://digipac.ca/chemical/equilibrium/dichromate/dichromate.htm
https://scilearn.sydney.edu.au/fychemistry/demonstrations/files/9.2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromate-Dichromate Equilibrium Pathway
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Caption: The reversible equilibrium between chromate and dichromate ions is governed by pH.

Experimental Protocol for Determining Solubility
The following is a generalized experimental methodology for determining the solubility of

inorganic salts like potassium chromate and potassium dichromate as a function of

temperature.

Objective:
To determine the solubility of a given salt in water at various temperatures and to construct a

solubility curve.

Materials and Equipment:
Potassium chromate or potassium dichromate

Distilled water
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Beakers

Graduated cylinders

Heating plate with magnetic stirring capabilities

Thermometer or temperature probe

Analytical balance

Evaporating dish

Drying oven

Filtration apparatus (funnel, filter paper)

Experimental Workflow:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination

Start

Prepare a nearly saturated
solution at a specific temperature.

Stir the solution at a constant
temperature for an extended period

to ensure saturation.

Separate the saturated solution
from the excess solid solute

(e.g., by filtration).

Accurately weigh a known
volume of the clear
saturated solution.

Evaporate the solvent (water)
from the weighed solution

(e.g., in a drying oven).

Weigh the remaining dry
solid (the solute).

Calculate the solubility in
grams per 100 mL of water.

Repeat the entire process
at different temperatures.

End

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of salt solubility.

Procedure:
Preparation of Saturated Solution: Add an excess amount of the salt (either potassium
chromate or potassium dichromate) to a known volume of distilled water in a beaker.

Equilibration: Place the beaker on a heating plate with a magnetic stirrer. Heat the solution to

the desired temperature and maintain this temperature while stirring continuously. Allow the

solution to stir for a sufficient amount of time (e.g., 1-2 hours) to ensure that the solution is

saturated.
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Sample Collection: Once equilibrium is reached, turn off the stirrer and allow the excess solid

to settle. Carefully decant or filter a known volume of the clear supernatant (the saturated

solution) into a pre-weighed evaporating dish.

Solvent Evaporation: Place the evaporating dish in a drying oven set to a temperature

slightly above the boiling point of water (e.g., 110-120°C) until all the water has evaporated.

Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator

to prevent moisture absorption, and then weigh it accurately. The difference between this

mass and the initial mass of the empty dish gives the mass of the dissolved salt.

Calculation of Solubility: Calculate the solubility using the following formula: Solubility ( g/100

mL) = (Mass of dissolved salt / Volume of saturated solution collected) x 100

Repeat for Different Temperatures: Repeat this procedure for a range of different

temperatures to generate a solubility curve.

This comprehensive guide provides the necessary data and protocols for understanding and

experimentally verifying the solubility differences between potassium chromate and

potassium dichromate, essential knowledge for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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